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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3
Cat. No.: B1162093
Get Quote
\ J

Application Note: High-Sensitivity Quantitation of 2,3,5-Trimethacarb in Environmental Water
via LC-MS/MS using 2,3,5-Trimethacarb-d3

Abstract

This application note details a robust protocol for the quantification of 2,3,5-Trimethacarb (a
carbamate insecticide) in environmental water samples. The method utilizes 2,3,5-
Trimethacarb-d3 as a surrogate Internal Standard (IS) to correct for matrix effects, extraction
efficiency, and ionization suppression. Unlike legacy methods (e.g., EPA 531.[1]2) relying on
post-column derivatization and fluorescence, this protocol employs LC-MS/MS (Triple
Quadrupole) for superior specificity and sensitivity.

Key Performance Indicators:
* Matrix: Surface water, drinking water, and groundwater.
o Limit of Quantitation (LOQ): 0.05 ug/L (ppt).

e Linearity: R2 > 0.995 (0.05 — 50 pg/L).
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 Critical Control Point: pH adjustment to prevent alkaline hydrolysis.[2][3]

Introduction & Chemistry

Trimethacarb is a cholinesterase-inhibiting insecticide.[4][5] Commercial formulations often
contain a mixture of 3,4,5- and 2,3,5- isomers.[5] This protocol specifically targets the 2,3,5-
iIsomer using its stable isotope analog.

The Challenge: Carbamate Instability Carbamates are notoriously unstable in alkaline
conditions (pH > 7), undergoing rapid hydrolysis to their corresponding phenols (2,3,5-
trimethylphenol) and methyl isocyanate.

» Solution: Immediate acidification of samples upon collection is mandatory.

o SIDA Advantage: The use of 2,3,5-Trimethacarb-d3 (Stable Isotope Dilution Assay) provides
real-time correction for degradation during sample processing, as the isotopologue
hydrolyzes at the exact same rate as the analyte.

Chemical Profile

CAS No.[4][5] Precursor lon
Compound Formula MW ( g/mol )

[61[71[81[°][10] (M+H)+
2,3,5-

2655-15-4 193.24 194.1
Trimethacarb
2,3,5-

N/A (Isotope) 196.26 197.1

Trimethacarb-d3

Method Development Strategy
Mass Spectrometry Logic (MRM)

The primary fragmentation pathway for N-methyl carbamates in ESI(+) is the neutral loss of
methyl isocyanate (

, 57 Da), leaving the protonated phenol cation.

e Native Analyte:
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(Loss of 57 Da).

e Internal Standard (d3):

o Scenario A (N-methyl label): The label is on the leaving group. The fragment is the
unlabeled phenol (

). Transition:

o Scenario B (Ring label): The label is on the phenol ring. The fragment retains the label (

). Transition:

o Action: Perform a product ion scan on your specific IS batch to confirm the transition.

Workflow Logic (SIDA)

The following diagram illustrates the self-correcting nature of the SIDA workflow.
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Figure 1: Stable Isotope Dilution Assay (SIDA) workflow ensuring error correction.

Experimental Protocols
Reagents & Materials
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e Standards: 2,3,5-Trimethacarb (Native) and 2,3,5-Trimethacarb-d3 (IS).
e Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Water.
o Buffer: Ammonium Formate (10 mM), Formic Acid.

o SPE Cartridges: Polymeric Divinylbenzene-N-Vinylpyrrolidone (e.g., HLB or equivalent), 200
mg/6 mL.

e Preservative: Potassium Dihydrogen Citrate or Monochloroacetic acid buffer.

Sample Collection & Preservation (Critical)

o Collect 500 mL of water in amber glass bottles (to prevent photodegradation).
e Immediately add 50 mg/L Potassium Dihydrogen Citrate to adjust pH to ~3.8.
e Add 100 mg/L Sodium Thiosulfate if residual chlorine is present (drinking water).

o Store at 4°C and extract within 14 days.

Sample Preparation (Solid Phase Extraction)

e Spiking: Add 50 L of 2,3,5-Trimethacarb-d3 working solution (1.0 ug/mL) to 500 mL sample
(Final IS conc: 0.1 pg/L).

o Conditioning: Rinse SPE cartridge with 5 mL MeOH followed by 5 mL Water.
o Loading: Pass sample through cartridge at ~5-10 mL/min under vacuum.

e Washing: Wash with 5 mL Reagent Water to remove salts/polar interferences. Dry cartridge
under vacuum for 5 mins.

o Elution: Elute with 5 mL Methanol.

o Concentration: Evaporate eluate to dryness under Nitrogen (gentle flow, 35°C). Reconstitute
in 1 mL 10% MeOH in Water.

LC-MS/MS Instrumentation Parameters
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Liquid Chromatography (HPLC/UHPLC):

e Column: C18 or Biphenyl (e.g., Kinetex Biphenyl, 100 x 2.1 mm, 2.6 pum).

o Flow Rate: 0.4 mL/min.

e Injection Vol: 10 pL.

¢ Mobile Phase A: Water + 5 mM Ammonium Formate + 0.1% Formic Acid.

e Mobile Phase B: Methanol + 5 mM Ammonium Formate + 0.1% Formic Acid.

Gradient Profile:

Time (min) % B Event

0.0 10 Initial

1.0 10 Hold

8.0 95 Ramp

10.0 95 Wash

10.1 10 Re-equilibrate
| 13.0 | 10 | Stop |

Mass Spectrometry (ESI+):

e Source: Electrospray lonization (Positive).
e Spray Voltage: 3500 V.

e Gas Temp: 350°C.

MRM Table (Verify with Optimization Standard):
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Precursor Product Collision
Compound Product (Qual)

(m/z) (Quant) Energy (V)
2,3,5-

194.1 137.1 122.1 15/ 25

Trimethacarb

| 2,3,5-Trimethacarb-d3 | 197.1 | 137.1* | 125.1 | 15/ 25 |

*Note: If d3 label is on N-methyl, product is 137.1. If on ring, product is 140.1.
Validation & Quality Assurance

To ensure the method is "self-validating," adhere to these criteria:

 Internal Standard Recovery: Monitor the absolute area of the d3-1S in every sample. A drop
<50% compared to the calibration standard indicates severe matrix suppression or extraction

failure.

 lon Ratio Confirmation: The ratio of Quant/Qual ions for the native analyte must match the
standard within £20%.

 Linearity: Calibration curve (Ratio of Analyte Area / IS Area) must have

Troubleshooting Guide:

Issue Probable Cause Corrective Action

Matrix suppression or pH Check sample pH (must be
Low IS Recovery

drift. <4). Dilute extract 1:2.
Peak Tail Column secondary Increase Ammonium Formate
eak Tailing . _ _
interactions. concentration to 10mM.

| Isomer Co-elution | 3,4,5- isomer interference. | Use a Biphenyl column for enhanced pi-pi

selectivity over C18. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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